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Compound of Interest

Compound Name:
2-Bromo-4,6-dinitro-N-

phenylaniline

CAS No.: 91330-95-9

Cat. No.: B14947483

Get Quote

Polynitro diphenylamines, a class of compounds characterized by a central diphenylamine

skeleton with multiple nitro group substitutions, are of significant interest in the fields of

energetic materials, chemical synthesis, and dye production.[1][2] Hexanitrodiphenylamine

(HND), also known as Dipicrylamine, is a notable example, historically used as a booster

explosive.[3][4] The solubility of these compounds is a critical physical parameter that dictates

their utility, governing everything from reaction kinetics during synthesis to the feasibility of

purification by recrystallization and formulation for various applications.

This guide, prepared for researchers and drug development professionals who may encounter

these structures, moves beyond a simple tabulation of data. As a Senior Application Scientist,

my objective is to provide a deeper understanding of the physicochemical principles at play,

explain the causality behind experimental choices, and furnish robust, self-validating protocols

for solubility determination. We will explore the intricate balance of molecular forces that

defines the solubility of these unique molecules and provide a practical framework for their

handling and analysis.
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The Molecular Architecture: Unpacking the
Determinants of Solubility
The solubility of polynitro diphenylamines is not governed by a single molecular feature but by

the interplay of several competing structural characteristics. Understanding this balance is key

to predicting and manipulating their behavior in different solvent systems.

The Aromatic Core: The two phenyl rings form a large, nonpolar backbone. This sterically

bulky and hydrophobic region favors interaction with nonpolar solvents through van der

Waals forces.[5]

The Nitro Groups (-NO₂): The presence of multiple, strongly electron-withdrawing nitro

groups introduces significant polarity to the molecule.[6] These groups are potent hydrogen

bond acceptors and can engage in dipole-dipole interactions, which typically enhances

solubility in polar solvents.[6] However, in the solid state, these same groups participate in

strong intermolecular interactions, leading to a high lattice energy that the solvent must

overcome.

The Amine Bridge (-NH-): The secondary amine group is a crucial feature. It can act as a

hydrogen bond donor, allowing for specific, favorable interactions with hydrogen bond-

accepting solvents like ketones (e.g., acetone) and ethers.[6]

The overall solubility is thus a result of the tug-of-war between the nonpolar aromatic system

and the highly polar nitro and amine functionalities. A solvent's ability to effectively solvate all

parts of the molecule determines its efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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